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Compound of Interest

Compound Name: Avibactam Tomilopil

Cat. No.: B8217973 Get Quote

Technical Support Center: Avibactam and
Tomilopil Solubility
Welcome to the technical support center for avibactam and tomilopil. This resource is designed

for researchers, scientists, and drug development professionals to provide guidance on

overcoming solubility challenges during in vitro experiments.

Troubleshooting Guides
This section provides answers to specific issues you may encounter when preparing solutions

of avibactam and tomilopil in various laboratory media.

Problem: Avibactam sodium salt is not dissolving in my aqueous media.

Answer:

Avibactam sodium salt is generally considered water-soluble.[1][2] However, issues can arise

depending on the concentration and the specific composition of your media.

Recommended Action:

Check Concentration: Ensure you are not exceeding the known solubility limits. While

highly soluble in water, high concentrations in complex media with varying pH and salt

content can lead to precipitation.
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pH Adjustment: The solubility of avibactam can be influenced by pH. While specific data

on its pH-dependent solubility profile is limited, ensuring the pH of your media is within a

neutral range (pH 7.2-7.4) is a good starting point.

Gentle Warming and Agitation: Try warming the solution to 37°C and using gentle

agitation, such as a magnetic stirrer or vortex mixer at a low setting.

Prepare a Concentrated Stock in Water: Dissolve the avibactam sodium salt in sterile,

purified water at a high concentration first. Then, perform a serial dilution into your final

experimental media. This often helps to avoid precipitation issues that can occur when

dissolving the powder directly into a complex solution.

Problem: I am observing precipitation when I add my avibactam solution to cell culture media

containing serum.

Answer:

Precipitation upon addition to serum-containing media can be due to interactions with proteins

or other components in the serum.

Recommended Action:

Reduce Serum Concentration: If your experimental design allows, try reducing the serum

percentage in your media.

Add Avibactam Post-Serum Incubation: Add the avibactam solution to the media after it

has been warmed to 37°C and after the addition of serum. Pipette the avibactam solution

slowly while gently swirling the media.

Filter Sterilization: If you suspect the precipitate is due to contamination or aggregation,

you can try filter-sterilizing the final solution using a 0.22 µm filter. However, be aware that

this could potentially remove some of the active compounds if the precipitation is

significant.

Problem: Tomilopil is insoluble in my aqueous buffer.

Answer:
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Tomilopil is a prodrug of avibactam and is known to have poor water solubility.[3] It is typically

formulated with organic solvents for in vivo studies, and similar principles can be applied for

preparing stock solutions for in vitro experiments.

Recommended Action:

Prepare a Concentrated Stock in an Organic Solvent: Tomilopil is soluble in DMSO.[3]

Prepare a high-concentration stock solution in 100% DMSO.

Stepwise Dilution: For your working solution, perform a stepwise dilution. First, dilute the

DMSO stock into a small volume of a suitable co-solvent mixture before the final dilution

into your aqueous media. A common strategy for poorly soluble compounds is to use a

vehicle containing DMSO, PEG300, and Tween 80.[3]

Final DMSO Concentration: Be mindful of the final concentration of DMSO in your

experimental media, as it can be toxic to cells at higher concentrations. It is generally

recommended to keep the final DMSO concentration below 0.5%.

Problem: My avibactam/tomilopil solution appears cloudy or has formed a precipitate after

freeze-thawing.

Answer:

Repeated freeze-thaw cycles can affect the stability and solubility of some compounds.

Recommended Action:

Aliquot Stock Solutions: After preparing your initial high-concentration stock solution,

aliquot it into single-use volumes and store at -20°C or -80°C. This will prevent the need

for repeated freeze-thawing of the entire stock.

Proper Thawing: When thawing an aliquot, do so slowly at room temperature or in a 37°C

water bath. Once thawed, vortex gently to ensure the solution is homogeneous before

use.

Visual Inspection: Always visually inspect the solution for any signs of precipitation after

thawing. If precipitation is observed, try gently warming and vortexing the solution. If the
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precipitate does not redissolve, it is best to prepare a fresh solution.

Frequently Asked Questions (FAQs)
Q1: What are the recommended solvents for preparing stock solutions of avibactam and

tomilopil?

A1:

Avibactam Sodium Salt: This form is water-soluble and can be dissolved in sterile, purified

water or PBS (pH 7.2).[4] It is also soluble in DMSO.

Avibactam Free Acid: The free acid form has lower aqueous solubility. It is recommended to

prepare stock solutions in DMSO.

Tomilopil: Due to its poor aqueous solubility, it is recommended to prepare stock solutions in

100% DMSO.[3]

Q2: What is the stability of avibactam in solution?

A2: Avibactam in aqueous solution is stable for a limited time. For instance, in combination with

ceftazidime, the reconstituted solution is stable for 12 hours at room temperature or 24 hours

when refrigerated (2-8°C). It is recommended to prepare fresh solutions for your experiments

and not to store aqueous solutions for more than one day.[4] The stability can be affected by

temperature and storage conditions.

Q3: How should I prepare avibactam for minimum inhibitory concentration (MIC) testing in

Mueller-Hinton Broth?

A3: For MIC testing, it is crucial to have a sterile and homogenous solution.

Prepare a concentrated stock solution of avibactam sodium salt in sterile water.

Filter-sterilize the stock solution using a 0.22 µm syringe filter.

Perform serial dilutions of the sterile stock directly into sterile Mueller-Hinton Broth to achieve

the desired final concentrations for your assay.
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Q4: Can I autoclave media containing avibactam or tomilopil?

A4: No, you should not autoclave media containing these compounds. The high temperatures

and pressures of autoclaving can lead to their degradation. Add the filter-sterilized compound

to the media after it has been autoclaved and cooled to room temperature.

Quantitative Solubility Data
The following table summarizes the available solubility data for avibactam and tomilopil in

various solvents.

Compound Solvent Solubility Reference(s)

Avibactam Sodium

Salt
Water >140 mg/mL [5]

Avibactam Sodium

Salt
PBS (pH 7.2) ~10 mg/mL [4]

Avibactam Sodium

Salt
DMSO ≥30 mg/mL [5]

Avibactam Free Acid DMSO
125 mg/mL (requires

sonication)
[5]

Tomilopil DMSO
100 mg/mL (requires

sonication)
[3]

Tomilopil

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

≥ 2.5 mg/mL [3]

Tomilopil

10% DMSO + 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL [3]

Experimental Protocols
Protocol 1: Preparation of Avibactam Sodium Salt Solution for Cell-Based Assays
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Materials:

Avibactam sodium salt powder

Sterile, nuclease-free water

Sterile cell culture medium (e.g., DMEM)

Sterile conical tubes and serological pipettes

0.22 µm syringe filter

Procedure:

1. Calculate the required amount of avibactam sodium salt to prepare a 10 mg/mL stock

solution in sterile water.

2. In a sterile conical tube, add the calculated amount of avibactam sodium salt powder.

3. Add the corresponding volume of sterile water to the tube.

4. Vortex gently until the powder is completely dissolved.

5. Filter-sterilize the stock solution using a 0.22 µm syringe filter into a new sterile tube.

6. Aliquot the stock solution into single-use volumes and store at -20°C.

7. For the working solution, thaw an aliquot and dilute it to the final desired concentration in

your pre-warmed cell culture medium. Add the avibactam solution to the media slowly

while gently swirling.

Protocol 2: Preparation of Tomilopil Solution for In Vitro Assays

Materials:

Tomilopil powder

100% DMSO
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Sterile experimental buffer or media

Sterile microcentrifuge tubes

Procedure:

1. Prepare a 100 mg/mL stock solution of tomilopil in 100% DMSO. This may require gentle

warming and sonication to fully dissolve.

2. Aliquot the stock solution into single-use volumes and store at -20°C or -80°C.

3. For the working solution, perform a serial dilution from the DMSO stock into your

experimental buffer or media. Ensure the final concentration of DMSO is compatible with

your assay (typically <0.5%).

4. It is recommended to prepare the final working solution fresh for each experiment.

Visualizations
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Start: Solubility Issue Encountered

Identify the compound:
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Caption: Troubleshooting workflow for avibactam and tomilopil solubility issues.
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Solution Preparation In Vitro Assay

Weigh Compound
(Avibactam/Tomilopil)

Dissolve in appropriate solvent
(Water or DMSO) to make stock.

Filter-sterilize
stock solution (0.22 µm).

Aliquot and store
at -20°C or -80°C. Thaw stock solution aliquot. Prepare working solution by

diluting stock in media.
Treat cells/bacteria with

the final solution.
Incubate for the

desired time period. Analyze results.
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Caption: General experimental workflow for using avibactam or tomilopil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b8217973?utm_src=pdf-body-img
https://www.benchchem.com/product/b8217973?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3908787/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3908787/
https://go.drugbank.com/salts/DBSALT001486
https://www.medchemexpress.com/avibactam-tomilopil.html
https://cdn.caymanchem.com/cdn/insert/22825.pdf
https://www.medchemexpress.com/Avibactam-free-acid.html
https://www.benchchem.com/product/b8217973#troubleshooting-avibactam-tomilopil-solubility-issues-in-media
https://www.benchchem.com/product/b8217973#troubleshooting-avibactam-tomilopil-solubility-issues-in-media
https://www.benchchem.com/product/b8217973#troubleshooting-avibactam-tomilopil-solubility-issues-in-media
https://www.benchchem.com/product/b8217973#troubleshooting-avibactam-tomilopil-solubility-issues-in-media
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8217973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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